4-Hydroxybutan-2-yl 2-methylpropanoate

• CAS No.: 89457-41-0
• Molecular Formula: C8H16O3
• Molecular Weight: 160.21 g/mol
• IUPAC Name: 4-hydroxybutan-2-yl 2-methylpropanoate
• InChI: InChI=1S/C8H16O3/c1-6(2)8(10)11-7(3)4-5-9/h6-7,9H,4-5H2,1-3H3
• InChI Key: JDELNQBHLXDULJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)OC(C)CCO

Description

4-Hydroxybutan-2-yl 2-methylpropanoate is a chemical ester of interest in pharmaceutical and synthetic chemistry research. Esters are a fundamental functional group in organic synthesis, often synthesized via esterification, a reversible reaction between alcohols and carboxylic acids . Compounds with similar hydroxy ester structures are frequently investigated as key intermediates in the synthesis of active pharmaceutical ingredients (APIs) and their metabolites . A significant area of application for such esters is in the development of prodrugs. The esterification of active drug molecules can enhance their pharmacokinetic properties, such as absorption and bioavailability, and a single prodrug can be engineered to carry two active moieties . Researchers also value these compounds for their potential biological activities. Ester derivatives of known drugs have been studied for a range of activities, including antihypertensive and antioxidant effects, which are evaluated through in vitro assays like the DPPH free radical scavenging method . The presence of both the ester and hydroxy functional groups in the molecule makes it a versatile building block for further chemical derivatization and late-stage functionalization, strategies that are employed to speed up the preparation of novel chemical entities and expand chemical libraries for drug discovery . This product is intended for laboratory research purposes only. 4-Hydroxybutan-2-yl 2-methylpropanoate is strictly for research use in a controlled laboratory environment and is not classified as a drug, cosmetic, or for any personal use.

Comparison with Similar Compounds

Structural Features and Functional Groups

• 4-Hydroxybutan-2-yl 2-methylpropanoate: Molecular formula: C₈H₁₄O₃ (calculated based on 2-methylpropanoic acid [C₄H₈O₂] and 4-hydroxybutan-2-ol [C₄H₁₀O₂]). Functional groups: Ester, hydroxyl.
• Ethyl 2-Methylpropanoate (): Molecular formula: C₆H₁₂O₂. Functional groups: Ester. Simpler structure lacking hydroxyl groups, leading to lower polarity and higher volatility.
• Methyl 2-(4-Bromophenyl)-2-methylpropanoate (): Molecular formula: C₁₂H₁₅BrO₂. Functional groups: Ester, aromatic bromine. Bromine enhances electrophilic reactivity, making it useful in cross-coupling reactions.
• Methyl 2-[4-(4-Chlorobutanoyl)phenyl]-2-methylpropanoate (): Molecular formula: C₁₅H₁₉ClO₃. Functional groups: Ester, chlorinated aliphatic chain.

Physical and Chemical Properties

Compound	Molecular Weight (g/mol)	Key Properties (Inferred)
4-Hydroxybutan-2-yl 2-methylpropanoate	~158.2	Higher polarity due to hydroxyl; moderate solubility in water.
Ethyl 2-methylpropanoate	116.16	Low boiling point (~110–120°C); high volatility, used in flavorings .
Methyl 2-(4-bromophenyl)-2-methylpropanoate	257.15	High melting point (solid at room temperature); aromatic stability .
Methyl 2-[4-(4-chlorobutanoyl)phenyl]-2-methylpropanoate	282.76	Lipophilic due to chlorinated chain; used in pharmaceutical intermediates .

Key Observations :

• The hydroxyl group in 4-hydroxybutan-2-yl 2-methylpropanoate increases its hydrophilicity compared to ethyl 2-methylpropanoate, which is more volatile and suited for aroma applications.
• Halogenated analogs (e.g., bromine, chlorine) exhibit higher molecular weights and enhanced reactivity for industrial synthesis .

Q & A

Basic: What are the common synthetic routes for 4-Hydroxybutan-2-yl 2-methylpropanoate, and how do reaction conditions influence yield and purity?

Methodological Answer:
The synthesis of 4-Hydroxybutan-2-yl 2-methylpropanoate typically involves esterification between 4-hydroxybutan-2-ol and 2-methylpropanoic acid (isobutyric acid). Key methods include:

• Acid-Catalyzed Esterification: Using concentrated sulfuric acid or p-toluenesulfonic acid as a catalyst. Reaction temperatures (60–100°C) and stoichiometric ratios of reactants significantly affect yields. Excess alcohol or acid can drive equilibrium toward ester formation .
• Enzymatic Catalysis: Lipases in non-aqueous media (e.g., hexane) under mild conditions (30–50°C) improve stereoselectivity but may require longer reaction times .
• Microwave-Assisted Synthesis: Reduces reaction time (minutes vs. hours) and enhances purity by minimizing side reactions like dehydration of the hydroxyl group .